Cas no 477888-48-5 (3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thiophenecarboxylic acid)
477888-48-5 structure
Product Name:3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thiophenecarboxylic acid
CAS No:477888-48-5
MF:C11H11NO2S
MW:221.275541543961
MDL:MFCD00100444
CID:3063911
PubChem ID:2808418
Update Time:2025-04-21
3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thiophenecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thiophenecarboxylic acid
- HMS1662N17
- EN300-51104
- 2R-0045
- BDBM50578097
- DB-393602
- 3-(2,5-dimethylpyrrol-1-yl)thiophene-2-carboxylic Acid
- 3-(2,5-dimethyl-1H-pyrrol-1-yl)thiophene-2-carboxylic acid
- 477888-48-5
- G64471
- MFCD00100444
- Oprea1_183759
- Pyrrothiogatain
- HY-138113
- CHEMBL4876336
- CS-0145035
- AKOS000138297
- Z245326682
- 3-(2,5-dimethyl-1H-pyrrol-1-yl)thiophene-2-carboxylicacid
- 886-814-4
-
- MDL： MFCD00100444
- Inchi： 1S/C11H11NO2S/c1-7-3-4-8(2)12(7)9-5-6-15-10(9)11(13)14/h3-6H,1-2H3,(H,13,14)
- InChI Key： ISEFROSMDUZELK-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1C(=O)O)N1C(C)=CC=C1C
Computed Properties
- Exact Mass: 221.05104977g/mol
- Monoisotopic Mass: 221.05104977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 70.5Ų
3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thiophenecarboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thiophenecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B431400-25mg |
3-(2,5-Dimethyl-1H-pyrrol-1-yl)-2-thiophenecarboxylic Acid |
477888-48-5 | 25mg |
$ 92.00 | 2023-09-08 | ||
| TRC | B431400-50mg |
3-(2,5-Dimethyl-1H-pyrrol-1-yl)-2-thiophenecarboxylic Acid |
477888-48-5 | 50mg |
$ 129.00 | 2023-09-08 | ||
| TRC | B431400-250mg |
3-(2,5-Dimethyl-1H-pyrrol-1-yl)-2-thiophenecarboxylic Acid |
477888-48-5 | 250mg |
$ 471.00 | 2023-09-08 | ||
| Chemenu | CM469950-100mg |
3-(2,5-dimethyl-1H-pyrrol-1-yl)thiophene-2-carboxylic acid |
477888-48-5 | 95%+ | 100mg |
$*** | 2023-03-29 | |
| abcr | AB341403-500 mg |
3-(2,5-Dimethyl-1H-pyrrol-1-yl)-2-thiophenecarboxylic acid; . |
477888-48-5 | 500mg |
€397.80 | 2023-04-26 | ||
| abcr | AB341403-1 g |
3-(2,5-Dimethyl-1H-pyrrol-1-yl)-2-thiophenecarboxylic acid; . |
477888-48-5 | 1g |
€752.80 | 2023-04-26 | ||
| Enamine | EN300-51104-0.05g |
3-(2,5-dimethyl-1H-pyrrol-1-yl)thiophene-2-carboxylic acid |
477888-48-5 | 95.0% | 0.05g |
$141.0 | 2025-02-20 | |
| Enamine | EN300-51104-0.1g |
3-(2,5-dimethyl-1H-pyrrol-1-yl)thiophene-2-carboxylic acid |
477888-48-5 | 95.0% | 0.1g |
$209.0 | 2025-02-20 | |
| Enamine | EN300-51104-0.25g |
3-(2,5-dimethyl-1H-pyrrol-1-yl)thiophene-2-carboxylic acid |
477888-48-5 | 95.0% | 0.25g |
$299.0 | 2025-02-20 | |
| Enamine | EN300-51104-0.5g |
3-(2,5-dimethyl-1H-pyrrol-1-yl)thiophene-2-carboxylic acid |
477888-48-5 | 95.0% | 0.5g |
$470.0 | 2025-02-20 |
3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thiophenecarboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:477888-48-5)3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thiophenecarboxylic acid
Order Number:A1184301
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:54
Price ($):221.0/597.0
Email:sales@amadischem.com
3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thiophenecarboxylic acid Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:477888-48-5)3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thiophenecarboxylic acid
Purity:99%/99%
Quantity:250mg/1g
Price ($):221.0/597.0